Cas no 1251699-59-8 (N-(2,5-dimethylphenyl)-2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-2-oxo-1,2-dihydroquinolin-1-yl]acetamide)

• Product Name: N-(2,5-dimethylphenyl)-2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-2-oxo-1,2-dihydroquinolin-1-yl]acetamide
• CAS No: 1251699-59-8
• MF: C₂₂H₂₀N₄O₃
• MW: 388.419204711914
• CID: 5763216
• PubChem ID: 49663775
• Update Time: 2025-10-31

N-(2,5-dimethylphenyl)-2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-2-oxo-1,2-dihydroquinolin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• BRD-K42632359-001-01-0
• F3406-6131
• N~1~-(2,5-dimethylphenyl)-2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-2-oxo-1(2H)-quinolinyl]acetamide
• N-(2,5-dimethylphenyl)-2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-2-oxo-1,2-dihydroquinolin-1-yl]acetamide
• N-(2,5-dimethylphenyl)-2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-2-oxoquinolin-1-yl]acetamide
• N-(2,5-dimethylphenyl)-2-(4-(3-methyl-1,2,4-oxadiazol-5-yl)-2-oxoquinolin-1(2H)-yl)acetamide
• 1251699-59-8
• AKOS021892854

• Inchi： 1S/C22H20N4O3/c1-13-8-9-14(2)18(10-13)24-20(27)12-26-19-7-5-4-6-16(19)17(11-21(26)28)22-23-15(3)25-29-22/h4-11H,12H2,1-3H3,(H,24,27)
• InChI Key： BUYBQPSOBAATOV-UHFFFAOYSA-N
• SMILES： O1C(C2=CC(N(CC(NC3C=C(C)C=CC=3C)=O)C3C=CC=CC=32)=O)=NC(C)=N1

Computed Properties

• Exact Mass: 388.15354051g/mol
• Monoisotopic Mass: 388.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 88.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-(2,5-dimethylphenyl)-2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-2-oxo-1,2-dihydroquinolin-1-yl]acetamide

Comprehensive Overview of N-(2,5-dimethylphenyl)-2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-2-oxo-1,2-dihydroquinolin-1-yl]acetamide (CAS 1251699-59-8)

The compound N-(2,5-dimethylphenyl)-2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-2-oxo-1,2-dihydroquinolin-1-yl]acetamide, identified by its CAS number 1251699-59-8, represents a sophisticated molecular structure with significant potential in pharmaceutical and biochemical research. This quinoline-based derivative incorporates a 1,2,4-oxadiazole moiety, a heterocyclic scaffold known for its diverse biological activities. Researchers are increasingly focusing on such compounds due to their promising applications in drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways.

In recent years, the scientific community has shown growing interest in small-molecule inhibitors and heterocyclic compounds, driven by the need for novel therapeutic agents. The structural complexity of CAS 1251699-59-8 makes it a subject of extensive study, especially in the context of kinase inhibition and signal transduction modulation. Its unique combination of a quinoline core and an oxadiazole ring offers distinct electronic and steric properties, which are crucial for binding to specific biological targets.

One of the most searched topics in pharmaceutical chemistry revolves around the structure-activity relationship (SAR) of complex molecules. For N-(2,5-dimethylphenyl)-2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-2-oxo-1,2-dihydroquinolin-1-yl]acetamide, the presence of the 2,5-dimethylphenyl group and the acetamide linker plays a pivotal role in its pharmacokinetic properties. These features enhance its solubility and bioavailability, addressing common challenges faced in drug development.

The 1,2,4-oxadiazole moiety in this compound is particularly noteworthy. This five-membered heterocycle is frequently explored in medicinal chemistry due to its stability and ability to participate in hydrogen bonding, making it a valuable pharmacophore. Recent studies highlight its role in improving drug-target interactions and reducing off-target effects, which aligns with the current demand for precision medicine.

Another area of interest is the compound's potential application in neurodegenerative disease research. Given the rising prevalence of conditions like Alzheimer's and Parkinson's, scientists are investigating molecules that can modulate protein aggregation or oxidative stress. The quinoline-2-one fragment in CAS 1251699-59-8 has been associated with neuroprotective effects, sparking further exploration into its mechanisms of action.

From a synthetic chemistry perspective, the preparation of N-(2,5-dimethylphenyl)-2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-2-oxo-1,2-dihydroquinolin-1-yl]acetamide involves multi-step reactions, including cyclization and amide coupling. These processes are often optimized for yield and purity, reflecting the broader trend toward sustainable and efficient synthetic methodologies. Researchers frequently search for green chemistry approaches to minimize environmental impact while maintaining high product quality.

In conclusion, CAS 1251699-59-8 exemplifies the intersection of advanced organic chemistry and biomedical research. Its structural features, such as the 1,2,4-oxadiazole and quinoline components, position it as a compelling candidate for further investigation. As the scientific community continues to prioritize targeted therapies and molecular design, compounds like this will remain at the forefront of innovation.